Cas no 1485696-95-4 (3-amino-2-(4-methylpyridin-3-yl)propanoic acid)

3-Amino-2-(4-methylpyridin-3-yl)propanoic acid is a specialized organic compound featuring both amino and carboxylic acid functional groups, along with a 4-methylpyridin-3-yl substituent. This structure makes it a valuable intermediate in pharmaceutical and biochemical research, particularly in the synthesis of modified amino acids or heterocyclic derivatives. Its pyridine moiety enhances reactivity in nucleophilic or coordination chemistry, while the amino acid backbone offers compatibility with peptide coupling strategies. The compound's well-defined stereochemistry and purity are critical for applications in medicinal chemistry, such as drug discovery or enzyme inhibition studies. Proper handling and storage under anhydrous conditions are recommended to maintain stability.
3-amino-2-(4-methylpyridin-3-yl)propanoic acid structure
1485696-95-4 structure
Product Name:3-amino-2-(4-methylpyridin-3-yl)propanoic acid
CAS No:1485696-95-4
MF:C9H12N2O2
MW:180.203782081604
CID:6101593
PubChem ID:82409072
Update Time:2025-10-31

3-amino-2-(4-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-2-(4-methylpyridin-3-yl)propanoic acid
    • EN300-1997863
    • 1485696-95-4
    • Inchi: 1S/C9H12N2O2/c1-6-2-3-11-5-8(6)7(4-10)9(12)13/h2-3,5,7H,4,10H2,1H3,(H,12,13)
    • InChI Key: SXOITMXNHOPUMO-UHFFFAOYSA-N
    • SMILES: OC(C(CN)C1C=NC=CC=1C)=O

Computed Properties

  • Exact Mass: 180.089877630g/mol
  • Monoisotopic Mass: 180.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 76.2Ų

3-amino-2-(4-methylpyridin-3-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1997863-0.05g
3-amino-2-(4-methylpyridin-3-yl)propanoic acid
1485696-95-4
0.05g
$1056.0 2023-09-16
Enamine
EN300-1997863-0.1g
3-amino-2-(4-methylpyridin-3-yl)propanoic acid
1485696-95-4
0.1g
$1106.0 2023-09-16
Enamine
EN300-1997863-0.25g
3-amino-2-(4-methylpyridin-3-yl)propanoic acid
1485696-95-4
0.25g
$1156.0 2023-09-16
Enamine
EN300-1997863-0.5g
3-amino-2-(4-methylpyridin-3-yl)propanoic acid
1485696-95-4
0.5g
$1207.0 2023-09-16
Enamine
EN300-1997863-1.0g
3-amino-2-(4-methylpyridin-3-yl)propanoic acid
1485696-95-4
1g
$1256.0 2023-05-31
Enamine
EN300-1997863-2.5g
3-amino-2-(4-methylpyridin-3-yl)propanoic acid
1485696-95-4
2.5g
$2464.0 2023-09-16
Enamine
EN300-1997863-5.0g
3-amino-2-(4-methylpyridin-3-yl)propanoic acid
1485696-95-4
5g
$3645.0 2023-05-31
Enamine
EN300-1997863-10.0g
3-amino-2-(4-methylpyridin-3-yl)propanoic acid
1485696-95-4
10g
$5405.0 2023-05-31
Enamine
EN300-1997863-1g
3-amino-2-(4-methylpyridin-3-yl)propanoic acid
1485696-95-4
1g
$1256.0 2023-09-16
Enamine
EN300-1997863-5g
3-amino-2-(4-methylpyridin-3-yl)propanoic acid
1485696-95-4
5g
$3645.0 2023-09-16

Additional information on 3-amino-2-(4-methylpyridin-3-yl)propanoic acid

3-Amino-2-(4-Methylpyridin-3-yl)propanoic Acid (CAS No. 1485696-95-4): A Comprehensive Overview

3-Amino-2-(4-methylpyridin-3-yl)propanoic acid (CAS No. 1485696-95-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-3-amino-2-(4-methylpyridin-3-yl)propanoic acid, is a chiral amino acid derivative with a distinctive pyridine ring structure. Its chemical formula is C10H13N3O2, and it has a molecular weight of 207.22 g/mol. The compound's unique structural features make it an attractive candidate for various biological and pharmaceutical applications.

The synthesis of 3-amino-2-(4-methylpyridin-3-yl)propanoic acid has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-methylpyridine with an appropriate amino acid precursor, followed by selective functional group modifications to achieve the desired structure. The chiral nature of this compound can be achieved through enantioselective synthesis, which is crucial for its biological activity and potential therapeutic applications.

In terms of its biological properties, 3-amino-2-(4-methylpyridin-3-yl)propanoic acid has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of ion channels, particularly in the central nervous system (CNS). Studies have indicated that this compound can selectively interact with specific ion channels, such as NMDA receptors, which are involved in synaptic plasticity and neuronal signaling. This property makes it a potential candidate for the treatment of neurological disorders, including Alzheimer's disease and epilepsy.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the biological activity of 3-amino-2-(4-methylpyridin-3-yl)propanoic acid. Molecular docking studies have provided insights into the binding interactions between this compound and its target proteins. These studies have revealed that the pyridine ring and the amino acid moiety play critical roles in mediating these interactions, contributing to the compound's high affinity and selectivity.

The pharmacokinetic properties of 3-amino-2-(4-methylpyridin-3-yl)propanoic acid have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can readily cross the blood-brain barrier, making it an attractive candidate for CNS-targeted therapies.

In addition to its potential therapeutic applications, 3-amino-2-(4-methylpyridin-3-yl)propanoic acid has been explored for its use in chemical biology research. Its ability to modulate specific ion channels makes it a valuable tool for studying cellular signaling pathways and understanding the underlying mechanisms of various diseases. Researchers have utilized this compound to investigate the role of NMDA receptors in neurodegenerative disorders and to develop novel therapeutic strategies.

The safety profile of 3-amino-2-(4-methylpyridin-3-yl)propanoic acid is another important aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 3-amino-2-(4-methylpyridin-3-yl)propanoic acid (CAS No. 1485696-95-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological and pharmacological properties, make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.